99-58-1

3-Bromo-4-methoxybenzoic acid

In Stock

• CAS RN:
• 99-58-1

• Formula:
• C8H7BrO3

• InChI:
• InChI=1S/C8H7BrO3/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4H,1H3,(H,10,11)

• InChIKey:
• BBPZABXVRBFWGD-UHFFFAOYSA-N

• 3-Bromo-4-methoxybenzoic acid, also known as 3-Bromo-4-methoxybenzoic acid, is a useful research compound. Its molecular formula is C8H7BrO3 and its molecular weight is 231.04 g/mol. The purity is usually 95%.

Acetylpyruvic acid

In Stock

• CAS RN:
• 5699-58-1

• Formula:
• C5H6O4

• InChI:
• InChI=1S/C5H6O4/c1-3(6)2-4(7)5(8)9/h2H2,1H3,(H,8,9)

• InChIKey:
• UNRQTHVKJQUDDF-UHFFFAOYSA-N

• Acetylpyruvic acid is a dioxo monocarboxylic acid that is pentanoic acid carrying two oxo groups at positions 2 and 4. It has a role as a bacterial metabolite. It is a dioxo monocarboxylic acid and a beta-diketone. It derives from a valeric acid. It is a conjugate acid of an acetylpyruvate.

4,5,6,7-Tetrahydrobenzofuran-4-ol

In Stock

• CAS RN:
• 84099-58-1

• Formula:
• C8H10O2

• InChI:
• InChI=1S/C8H10O2/c9-7-2-1-3-8-6(7)4-5-10-8/h4-5,7,9H,1-3H2

• InChIKey:
• ULJDDPKYJJHVCG-UHFFFAOYSA-N

• 4,5,6,7-Tetrahydrobenzofuran-4-ol is a useful research compound. Its molecular formula is C8H10O2 and its molecular weight is 138.16 g/mol. The purity is usually 95%.

N-Fluoroacetylgalactosamine

• CAS RN:
• 68499-58-1

• Formula:
• C8H14FNO6

• InChI:
• InChI=1S/C8H14FNO6/c9-1-6(14)10-4(2-11)7(15)8(16)5(13)3-12/h2,4-5,7-8,12-13,15-16H,1,3H2,(H,10,14)/t4-,5+,7+,8-/m0/s1

• InChIKey:
• VEJLAIIDMLUTRB-LAHCRNKXSA-N

• N-Fluoroacetylgalactosamine, also known as N-Fluoroacetylgalactosamine, is a useful research compound. Its molecular formula is C8H14FNO6 and its molecular weight is 239.2 g/mol. The purity is usually 95%.

(2E)-3-{3,5-dibromo-4-[(methoxycarbonyl)methoxy]phenyl}prop-2-enoic acid

Usually In Stock

• CAS RN:
• 937599-58-1

• Formula:
• C12H10Br2O5

• InChI:
• InChI=1S/C12H10Br2O5/c1-18-11(17)6-19-12-8(13)4-7(5-9(12)14)2-3-10(15)16/h2-5H,6H2,1H3,(H,15,16)/b3-2+

• InChIKey:
• XPQKGLMVKYJGIJ-NSCUHMNNSA-N

• (2E)-3-{3,5-dibromo-4-[(methoxycarbonyl)methoxy]phenyl}prop-2-enoic acid is a useful research compound. Its molecular formula is C12H10Br2O5 and its molecular weight is 394.01 g/mol. The purity is usually 95%.

1-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)-2-(2-methylpiperidin-1-yl)ethane-1,2-dione

In Stock

• CAS RN:
• 893999-58-1

• Formula:
• C24H31N3O3

• InChI:
• InChI=1S/C24H31N3O3/c1-18-10-6-9-15-27(18)24(30)23(29)20-16-26(21-12-5-4-11-19(20)21)17-22(28)25-13-7-2-3-8-14-25/h4-5,11-12,16,18H,2-3,6-10,13-15,17H2,1H3

• InChIKey:
• VQYMNQDOMOEBJS-UHFFFAOYSA-N

• 1-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)-2-(2-methylpiperidin-1-yl)ethane-1,2-dione is a useful research compound. Its molecular formula is C24H31N3O3 and its molecular weight is 409.5 g/mol. The purity is usually 95%.

3,4,5-triethoxy-N-(3-methyl-2H-benzo[g][1,3]benzothiazol-2-yl)benzamide

In Stock

• CAS RN:
• 398999-58-1

• Formula:
• C25H28N2O4S

• InChI:
• InChI=1S/C25H28N2O4S/c1-5-29-20-14-17(15-21(30-6-2)22(20)31-7-3)24(28)26-25-27(4)19-13-12-16-10-8-9-11-18(16)23(19)32-25/h8-15,25H,5-7H2,1-4H3,(H,26,28)

• InChIKey:
• CKGMWSFUHKRQQE-UHFFFAOYSA-N

• 3,4,5-triethoxy-N-(3-methyl-2H-benzo[g][1,3]benzothiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C25H28N2O4S and its molecular weight is 452.57. The purity is usually 95%.

(2E)-3-{2-bromo-4-[(N-cyclohexylcarbamoyl)methoxy]-5-ethoxyphenyl}prop-2-enoic acid

Usually In Stock

• CAS RN:
• 937999-58-1

• Formula:
• C19H24BrNO5

• InChI:
• InChI=1S/C19H24BrNO5/c1-2-25-16-10-13(8-9-19(23)24)15(20)11-17(16)26-12-18(22)21-14-6-4-3-5-7-14/h8-11,14H,2-7,12H2,1H3,(H,21,22)(H,23,24)/b9-8+

• InChIKey:
• ZFSHQDPYFQBXOH-CMDGGOBGSA-N

• (2E)-3-{2-bromo-4-[(N-cyclohexylcarbamoyl)methoxy]-5-ethoxyphenyl}prop-2-enoic acid is a useful research compound. Its molecular formula is C19H24BrNO5 and its molecular weight is 426.307. The purity is usually 95%.

N-(2,6-dimethylphenyl)-N'-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}ethanediamide

In Stock

• CAS RN:
• 953199-58-1

• Formula:
• C19H29N3O3

• InChI:
• InChI=1S/C19H29N3O3/c1-14-5-4-6-15(2)17(14)21-19(24)18(23)20-13-16-7-9-22(10-8-16)11-12-25-3/h4-6,16H,7-13H2,1-3H3,(H,20,23)(H,21,24)

• InChIKey:
• BKDBRELCUJKDMW-UHFFFAOYSA-N

• N-(2,6-dimethylphenyl)-N'-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}ethanediamide is a useful research compound. Its molecular formula is C19H29N3O3 and its molecular weight is 347.5 g/mol. The purity is usually 95%.

2-{1-[(Pyridin-3-yl)methyl]piperidin-4-yl}acetic acid

• CAS RN:
• 1158699-58-1

• Formula:
• C13H18N2O2

• InChI:
• InChI=1S/C13H18N2O2/c16-13(17)8-11-3-6-15(7-4-11)10-12-2-1-5-14-9-12/h1-2,5,9,11H,3-4,6-8,10H2,(H,16,17)

• InChIKey:
• UNNHAYVWXKQQOZ-UHFFFAOYSA-N

• 2-{1-[(Pyridin-3-yl)methyl]piperidin-4-yl}acetic acid is a useful research compound. Its molecular formula is C13H18N2O2 and its molecular weight is 234.29 g/mol. The purity is usually 95%.

3-((tert-Butoxycarbonyl)amino)-2-(4-fluorobenzyl)propanoic acid

In Stock

• CAS RN:
• 1255099-58-1

• Formula:
• C15H20FNO4

• InChI:
• InChI=1S/C15H20FNO4/c1-15(2,3)21-14(20)17-9-11(13(18)19)8-10-4-6-12(16)7-5-10/h4-7,11H,8-9H2,1-3H3,(H,17,20)(H,18,19)

• InChIKey:
• CVADAENURLNNQZ-UHFFFAOYSA-N

• 3-((tert-Butoxycarbonyl)amino)-2-(4-fluorobenzyl)propanoic acid is a useful research compound. Its molecular formula is C15H20FNO4 and its molecular weight is 297.32 g/mol. The purity is usually 95%.

2,5-dichloro-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide

In Stock

• CAS RN:
• 1019099-58-1

• Formula:
• C16H13Cl2N5O2

• InChI:
• InChI=1S/C16H13Cl2N5O2/c1-8-6-14(24)21-16(19-8)23-13(5-9(2)22-23)20-15(25)11-7-10(17)3-4-12(11)18/h3-7H,1-2H3,(H,20,25)(H,19,21,24)

• InChIKey:
• UUUAKXOYLIJSMA-UHFFFAOYSA-N

• 2,5-dichloro-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C16H13Cl2N5O2 and its molecular weight is 378.21. The purity is usually 95%.

2-(tert-Butylsulfonyl)-6-tosyl-2,6-diazaspiro[3.3]heptane-1-carboxylic acid

In Stock

• CAS RN:
• 1349199-58-1

• Formula:
• C17H24N2O6S2

• InChI:
• InChI=1S/C17H24N2O6S2/c1-12-5-7-13(8-6-12)26(22,23)18-9-17(10-18)11-19(14(17)15(20)21)27(24,25)16(2,3)4/h5-8,14H,9-11H2,1-4H3,(H,20,21)

• InChIKey:
• IYSAPLMMQZDPRP-UHFFFAOYSA-N

• 2-(tert-Butylsulfonyl)-6-tosyl-2,6-diazaspiro[3.3]heptane-1-carboxylic acid is a useful research compound. Its molecular formula is C17H24N2O6S2 and its molecular weight is 416.5 g/mol. The purity is usually 95%.

N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)methanesulfonamide

In Stock

• CAS RN:
• 1797299-58-1

• Formula:
• C11H11NO3S3

• InChI:
• InChI=1S/C11H11NO3S3/c1-18(14,15)12-6-9-2-3-10(17-9)11(13)8-4-5-16-7-8/h2-5,7,12H,6H2,1H3

• InChIKey:
• ONNAIGSHJBMPBN-UHFFFAOYSA-N

• N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)methanesulfonamide is a useful research compound. Its molecular formula is C11H11NO3S3 and its molecular weight is 301.39. The purity is usually 95%.

1-((1-Phenylpyrrolidin-2-yl)methyl)-3-(3,4,5-trimethoxyphenyl)urea

In Stock

• CAS RN:
• 1797899-58-1

• Formula:
• C21H27N3O4

• InChI:
• InChI=1S/C21H27N3O4/c1-26-18-12-15(13-19(27-2)20(18)28-3)23-21(25)22-14-17-10-7-11-24(17)16-8-5-4-6-9-16/h4-6,8-9,12-13,17H,7,10-11,14H2,1-3H3,(H2,22,23,25)

• InChIKey:
• OAMRHALOXJOJPP-UHFFFAOYSA-N

• 1-((1-Phenylpyrrolidin-2-yl)methyl)-3-(3,4,5-trimethoxyphenyl)urea is a useful research compound. Its molecular formula is C21H27N3O4 and its molecular weight is 385.464. The purity is usually 95%.

2-{[(Tert-butoxy)carbonyl]amino}-3-phenylpentanoic acid

In Stock

• CAS RN:
• 2230799-58-1

• Formula:
• C16H23NO4

• InChI:
• InChI=1S/C16H23NO4/c1-5-12(11-9-7-6-8-10-11)13(14(18)19)17-15(20)21-16(2,3)4/h6-10,12-13H,5H2,1-4H3,(H,17,20)(H,18,19)

• InChIKey:
• REQBOOZNZSGIRR-UHFFFAOYSA-N

• 2-{[(Tert-butoxy)carbonyl]amino}-3-phenylpentanoic acid is a useful research compound. Its molecular formula is C16H23NO4 and its molecular weight is 293.363. The purity is usually 95%.

(r)-Piperidin-3-ylmethanol hydrochloride

In Stock

• CAS RN:
• 1124199-58-1

• Formula:
• C6H14ClNO

• InChI:
• InChI=1S/C6H13NO.ClH/c8-5-6-2-1-3-7-4-6;/h6-8H,1-5H2;1H/t6-;/m1./s1

• InChIKey:
• VLFTUQPTEOPYGV-FYZOBXCZSA-N

• (r)-Piperidin-3-ylmethanol hydrochloride, also known as (r)-Piperidin-3-ylmethanol hydrochloride, is a useful research compound. Its molecular formula is C6H14ClNO and its molecular weight is 151.634. The purity is usually 95%.